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Compound of Interest

Compound Name: 4-(Methylsulfinyl)aniline
CAS No.: 22865-62-9
Cat. No.: B2393309
Get Quote
. J

Executive Summary

4-(Methylsulfinyl)aniline (CAS: 305-03-3), also known as 4-aminophenyl methyl sulfoxide, is
a pivotal organosulfur compound serving as both a metabolic marker and a chiral auxiliary in
asymmetric synthesis. Structurally, it bridges the electron-rich aniline moiety with the electron-
withdrawing, chiral sulfinyl group.

This guide provides a definitive spectroscopic profile of the compound, synthesizing data from
high-field NMR, FTIR, and Mass Spectrometry. It is designed for researchers requiring rigorous
structural validation and precise analytical standards.

Chemical Profile & Physical Properties[1][2][3][4][5]
[6]
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Parameter Data

IUPAC Name 4-(Methylsulfinyl)aniline

4-Aminophenyl methyl sulfoxide; p-Aminophenyl
Common Synonyms )
methyl sulfoxide

CAS Number 305-03-3
C
Molecular Formula H
NO
Molecular Weight 155.22 g/mol
Appearance Off-white to pale yellow crystalline solid
Melting Point 151-153 °C

Soluble in DMSO, Methanol, Ethanal,

Solubility ) ]
Chloroform; slightly soluble in water

Spectroscopic Analysis
Nuclear Magnetic Resonance (NMR) Spectroscopy

The

H NMR spectrum of 4-(Methylsulfinyl)aniline exhibits a classic AA'BB' splitting pattern in the
aromatic region, characteristic of para-disubstituted benzenes with substituents of opposing
electronic effects (electron-donating -NH

vs. electron-withdrawing -S(O)Me).

H NMR Data (300 MHz, CDCI
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Analyst Note: In polar protic solvents like MeOD, the aromatic doublets may shift slightly (e.qg.,

7.46 and 6.80), and the amine protons will exchange with deuterium, disappearing
from the spectrum.

C NMR Data (75 MHz, CDCI

e Methyl Carbon:

43.5 ppm (Characteristic of methyl sulfoxide).

e Aromatic Carbons:

114.8 (C-NH

ortho), 126.5 (C-S=0 ortho), 133.0 (C-S=0 ipso), 150.1 (C-NH
ipso).

Infrared Spectroscopy (FTIR)

The IR spectrum is dominated by the interplay between the primary amine and the sulfoxide
moiety. The sulfoxide stretch is a critical diagnostic band, distinguishing it from the sulfide (no
band) and sulfone (two bands).
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Wavenumber (cm

Vibration Mode Functional Group Notes
)
Primary Amine (-NH Appears as a doublet
3350 — 3450 (Stretch) (symmetric/asymmetri
) c).
3000 — 3100 A ic Ri Weak intensity, typical
- (Stretch) romatic =ing of arenes.
1620 (Scissoring) Primary Amine "Amine II" band.
1590, 1490 (Ring Stretch) Aromatic Ring Skeletal vibrations.
1030 — 1050 Suffoxid Key Diagnostic:
- ulfoxide
(Stretch) Strong, broad band.
820 _ 830 p-Disubstituted Strong band indicating
(Out-of-plane) Benzene para substitution.
Mass Spectrometry (MS)
« lonization Mode: ESI (+) or EI (70 eV).
» Molecular lon:
155 [M]
(El) or 156 [M+H]
(ESI).
Fragmentation Pathway (El):
e Parent lon:
155.
e Loss of Methyl Radical (
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CH
): Generates cation at
140.

e Loss of Oxygen (Deoxygenation): Common in sulfoxides, yielding the sulfide cation at

139.

e Major Fragment:

108 (Loss of -SOMe or rearrangement).

[M - CH3]+
m/z 140

Molecular lon
[M]+ m/z 155

[M - O]+ [C6H6N]+
(Sulfide) (Aniline Cation)
m/z 139 m/z 92

Click to download full resolution via product page
Caption: Predicted Electron Impact (El) fragmentation pathway for 4-(Methylsulfinyl)aniline.

Experimental Protocol: Selective Synthesis

While 4-(Methylsulfinyl)aniline is commercially available, high-purity samples for
spectroscopic standards are best prepared via the selective oxidation of 4-(methylthio)aniline.
This protocol avoids over-oxidation to the sulfone.

Method: Catalytic Oxidation with H O

Objective: Selectively oxidize the sulfide sulfur to sulfoxide without affecting the amine or over-
oxidizing to sulfone.

Reagents:

e 4-(Methylthio)aniline (1.0 equiv)
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e Hydrogen Peroxide (30% aqg., 1.1 equiv)
e Catalyst: WO

nanorods or Indium(lll) catalyst (0.5 mol%)
e Solvent: Methanol (MeOH)[1]
Step-by-Step Workflow:

 Dissolution: Dissolve 4-(methylthio)aniline (139 mg, 1 mmol) in MeOH (5 mL) in a round-
bottom flask.

» Catalyst Addition: Add the selected catalyst (e.g., WO

nanorods, 2 mg).
e Oxidation: Add H
@)
(30%, 113 pL) dropwise at 0°C to prevent exotherm-driven over-oxidation.
o Reaction: Stir at room temperature (25°C) for 3—5 hours. Monitor via TLC (SiO
, EtOAc/Hexane 1:1). The sulfoxide is significantly more polar (lower R
) than the sulfide.

e Quench & Workup: Quench with saturated Na

SO
solution to destroy excess peroxide. Filter off the catalyst.[2]
« |solation: Concentrate the filtrate under vacuum. Extract with CHCI

, dry over MgSO

, and recrystallize from Ethanol/Hexane to yield off-white crystals.
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Caption: Controlled oxidation workflow ensuring selectivity for the sulfoxide over the sulfone.

© 2026 BenchChem. All rights reserved. 8/10 Tech Support


https://www.benchchem.com/product/b2393309/docs?utm_src=pdf-body-img#technical-guide-spectroscopic-characterization-of-4-methylsulfinyl-aniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2393309?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

References

e MDPI. (2025). Indium Imidazo[4,5-b]porphyrins as Photocatalysts for Oxidation of Sulfides.
Retrieved from [Link]

e Royal Society of Chemistry. (2015). Magnéli-Type Tungsten Oxide Nanorods as Catalysts for
the Selective Oxidation of Organic Sulfides. Retrieved from [Link]

» National Institutes of Health (NIH). (2025). PubChem Compound Summary for CID 79617: 4-
(Methylsulfonyl)aniline (Analogous Data). Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Guide: Spectroscopic Characterization of 4-
(Methylsulfinyl)aniline]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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